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Compound of Interest

Compound Name: 5-Chloropentanal

Cat. No.: B1584631

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloropentanal (CAS No. 20074-80-0) is a bifunctional organic compound featuring both an
aldehyde and a chloroalkane functional group. This unique structure makes it a versatile
intermediate in organic synthesis, particularly in the preparation of pharmaceutical compounds
and other bioactive molecules.[1] Its high reactivity, however, necessitates strict adherence to
proper handling and storage procedures to ensure the safety of laboratory personnel and
maintain the integrity of the compound.[1][2] These application notes provide detailed protocols
for the safe handling, storage, and disposal of 5-Chloropentanal.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of 5-Chloropentanal is
provided below for quick reference.
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Property Value Reference(s)
CAS Number 20074-80-0 [1]
Molecular Formula C5H9CIO [1]
Molecular Weight 120.58 g/mol [3]
Appearance Colorless to light yellow liquid [1]
Odor Pungent [1]
Boiling Point 172 °C at 760 mmHg [1]
Flash Point 67 °C [1]
Density 1.006 g/cm3 [1]

Vapor Pressure

1.36 mmHg at 25°C

[1]

Signal Word

Danger

[4]

Hazard Statements

H301 (Toxic if swallowed),
H315 (Causes skin irritation),
H318 (Causes serious eye
damage), H335 (May cause

respiratory irritation)

[3]4]

Storage Procedures

Proper storage of 5-Chloropentanal is crucial to maintain its stability and prevent hazardous
reactions. As a reactive aldehyde, it is susceptible to oxidation and polymerization.
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Storage Condition

Recommendation

Rationale

Store in a freezer at -20°C.[1]

Low temperatures minimize

Temperature For short-term use, storage at degradation and side
2-8°C is acceptable.[5] reactions.
Store under an inert o
Prevents oxidation of the
Atmosphere atmosphere (e.g., argon or ]
) aldehyde functional group.
nitrogen).[1]
) Protects from light, which can
) Use tightly sealed, amber ]
Container ] promote degradation, and
glass containers. o
prevents contamination.
Store in a cool, dry, well- ) ]
) Reduces the risk of fire and
) ventilated area away from )
Location accidental hazardous

incompatible materials and

sources of ignition.[1]

reactions.

Chemical Incompatibility

Due to its reactive nature as both an aldehyde and a chlorinated hydrocarbon, 5-
Chloropentanal is incompatible with a range of common laboratory reagents. Contact with

these substances should be strictly avoided.
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Incompatible Material

Examples Potential Hazard
Class
) o ) ] Violent reaction, fire, or
o Peroxides, Nitric Acid, Chromic ]
Oxidizing Agents explosion. Aldehydes are

Acid

readily oxidized.[6][7]

Strong Bases

Sodium Hydroxide, Potassium

Hydroxide

Can catalyze aldol
condensation or other
polymerization reactions,
potentially leading to a

runaway reaction.[6]

Strong Acids

Sulfuric Acid, Hydrochloric Acid

Can catalyze polymerization or

other decomposition reactions.

Reducing Agents

Sodium Borohydride, Lithium

Aluminum Hydride

Vigorous and exothermic

reduction of the aldehyde.

Reactive Metals

Aluminum, Magnesium

Chlorinated hydrocarbons can
react with certain metals,
especially when heated, which

can be catastrophic.[8]

Amines

Primary and secondary amines

Forms imines, often with the

release of heat.[7]

Experimental Protocols
Personal Protective Equipment (PPE)

A critical aspect of safely handling 5-Chloropentanal is the consistent use of appropriate

personal protective equipment.
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Required Personal Protective Equipment

GIame-Retardant Lab CoaD

Chemical-Resistant Gloves
(Butyl Rubber or Nitrile)

(Splash—Proof Safety Goggles)

(FuII—Face ShieIcD

NIOSH-Approved Respirator
(for handling outside a fume hood)

Click to download full resolution via product page

Caption: Essential personal protective equipment for handling 5-Chloropentanal.

Safe Handling and Transfer Protocol

All manipulations of 5-Chloropentanal should be performed in a well-ventilated chemical fume
hood to minimize inhalation exposure.[9]
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1 2 3., (Retrieve 5-Chloropentanal) 4. ‘Allow to Equilibrate to 5., (Transfer Required Amount |
[P'e"a'e ML) H"“"j > (D"" TETEE ) [ from Freezer Room Temperature (if necessary), Using a Syringe or Cannula

Click to download full resolution via product page
Caption: Step-by-step workflow for the safe transfer of 5-Chloropentanal.
Detailed Steps:

» Preparation: Ensure the chemical fume hood is clean, free of clutter, and all necessary
equipment is present.[9]

e Don PPE: Wear a flame-retardant lab coat, butyl rubber or nitrile gloves, and splash-proof
safety goggles. A full-face shield is recommended.[9]

» Retrieval: Obtain the container of 5-Chloropentanal from the freezer.

o Equilibration: If the experiment requires the reagent at room temperature, allow the sealed
container to warm up in the fume hood.

o Transfer: For small volumes (<20 mL), use a dry, inert gas-purged syringe. For larger
volumes, a cannula transfer under an inert atmosphere is recommended.[10]

e Secure Container: Immediately and securely cap the stock container of 5-Chloropentanal
after withdrawing the desired amount.

¢ Return to Storage: Promptly return the stock container to the freezer.

o Experimental Use: Proceed with the intended chemical reaction or procedure in the fume
hood.

Spill Management Protocol
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In the event of a spill, prompt and appropriate action is necessary to mitigate hazards.

For small spills
in a fume hood

[ Evacuate Immediate Area Contain Spill with Inert Absorbent
( d)

if spill is large or outside fume hoo (e.g., vermiculite, sand)

Collect Absorbed Material
into a Sealable Container

v
G\lotify Lab Supervisor and EHS)

G_abel as 'Halogenated Organic Waste)

'

(Decontaminate Spill Area)

'y

(Dispose of Waste via EHS)

Click to download full resolution via product page

Caption: Logical flow for managing a 5-Chloropentanal spill.
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Key Actions:
o Small Spills (inside a fume hood):

o Contain the spill using an inert absorbent material like vermiculite or sand. Do not use
combustible materials like paper towels.

o Carefully collect the absorbed material into a sealable, compatible container.
o Label the container as "Halogenated Organic Waste" and include the chemical name.
o Decontaminate the area with a suitable solvent, followed by soap and water.

o Arrange for waste disposal through your institution's Environmental Health and Safety
(EHS) department.

o Large Spills (or any spill outside a fume hood):
o Evacuate the immediate area and alert others.
o Notify your laboratory supervisor and EHS immediately.

o Do not attempt to clean up a large spill yourself unless you are trained and equipped to do
So.

Waste Disposal Protocol

5-Chloropentanal is a halogenated organic compound and must be disposed of as hazardous
waste.[11][12] Never dispose of this chemical down the drain.[12]

o Segregation: Collect all waste containing 5-Chloropentanal in a dedicated, clearly labeled
"Halogenated Organic Waste" container.[13] Do not mix with non-halogenated waste.[12]

o Container: Use a compatible, leak-proof container with a secure screw cap.

e Labeling: Ensure the waste container is properly labeled with the contents and associated
hazards.
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o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

o Disposal: Arrange for pickup and disposal by your institution's EHS department.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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